4-Methoxy 17β-Estradiol
4-Methoxy 17β-Estradiol
4-Methoxy-17beta-estradiol, also known as 4-meoe2, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. 4-Methoxy-17beta-estradiol is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Methoxy-17beta-estradiol has been found in human hepatic tissue, and has also been primarily detected in urine. Within the cell, 4-methoxy-17beta-estradiol is primarily located in the membrane (predicted from logP) and cytoplasm. 4-Methoxy-17beta-estradiol participates in a number of enzymatic reactions. In particular, 4-methoxy-17beta-estradiol can be biosynthesized from 17beta-estradiol. 4-Methoxy-17beta-estradiol can also be converted into 4-methoxy-17beta-estradiol 3-O-(beta-D-glucuronide).
4-methoxy-17beta-estradiol is a 17beta-hydroxy steroid that is 17beta-estradiol in which the hydrogen at position 4 has been replaced by a methoxy group. It has a role as an estrogen, a human metabolite and a rat metabolite. It is a 17beta-hydroxy steroid, a 3-hydroxy steroid, an aromatic ether and a member of phenols. It derives from a 17beta-estradiol.
4-methoxy-17beta-estradiol is a 17beta-hydroxy steroid that is 17beta-estradiol in which the hydrogen at position 4 has been replaced by a methoxy group. It has a role as an estrogen, a human metabolite and a rat metabolite. It is a 17beta-hydroxy steroid, a 3-hydroxy steroid, an aromatic ether and a member of phenols. It derives from a 17beta-estradiol.
Brand Name:
Vulcanchem
CAS No.:
26788-23-8
VCID:
VC0023171
InChI:
InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4OC)O
Molecular Formula:
C₁₉H₂₆O₃
Molecular Weight:
302.4 g/mol
4-Methoxy 17β-Estradiol
CAS No.: 26788-23-8
Reference Standards
VCID: VC0023171
Molecular Formula: C₁₉H₂₆O₃
Molecular Weight: 302.4 g/mol
CAS No. | 26788-23-8 |
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Product Name | 4-Methoxy 17β-Estradiol |
Molecular Formula | C₁₉H₂₆O₃ |
Molecular Weight | 302.4 g/mol |
IUPAC Name | (8R,9S,13S,14S,17S)-4-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1 |
Standard InChIKey | BCWZIZLVBYHFES-PYEWSWHRSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4OC)O |
SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4OC)O |
Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4OC)O |
Physical Description | Solid |
Description | 4-Methoxy-17beta-estradiol, also known as 4-meoe2, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. 4-Methoxy-17beta-estradiol is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Methoxy-17beta-estradiol has been found in human hepatic tissue, and has also been primarily detected in urine. Within the cell, 4-methoxy-17beta-estradiol is primarily located in the membrane (predicted from logP) and cytoplasm. 4-Methoxy-17beta-estradiol participates in a number of enzymatic reactions. In particular, 4-methoxy-17beta-estradiol can be biosynthesized from 17beta-estradiol. 4-Methoxy-17beta-estradiol can also be converted into 4-methoxy-17beta-estradiol 3-O-(beta-D-glucuronide). 4-methoxy-17beta-estradiol is a 17beta-hydroxy steroid that is 17beta-estradiol in which the hydrogen at position 4 has been replaced by a methoxy group. It has a role as an estrogen, a human metabolite and a rat metabolite. It is a 17beta-hydroxy steroid, a 3-hydroxy steroid, an aromatic ether and a member of phenols. It derives from a 17beta-estradiol. |
Synonyms | (17β)-4-Methoxy-estra-1,3,5(10)-triene-3,17-diol; 4-Methoxyestra-1,3,5(10)-triene-3,17β-diol; 4-Methoxyestradiol; |
PubChem Compound | 68578 |
Last Modified | Dec 23 2021 |
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